Cas no 1509512-55-3 (6-Bromo-4-chloroquinoline-2-carbonitrile)

• Product Name: 6-Bromo-4-chloroquinoline-2-carbonitrile
• CAS No: 1509512-55-3
• MF: C₁₀H₄BrClN₂
• MW: 267.509160041809
• CID: 6123939
• PubChem ID: 83527205
• Update Time: 2025-10-29

6-Bromo-4-chloroquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1509512-55-3
• EN300-7538405
• 6-Bromo-4-chloroquinoline-2-carbonitrile

• Inchi： 1S/C10H4BrClN2/c11-6-1-2-10-8(3-6)9(12)4-7(5-13)14-10/h1-4H
• InChI Key： QRJYCKMJNBYSAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C=C(C#N)N=2)Cl)C=1

Computed Properties

• Exact Mass: 265.92464g/mol
• Monoisotopic Mass: 265.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7Ų

Additional information on 6-Bromo-4-chloroquinoline-2-carbonitrile

Professional Introduction to 6-Bromo-4-chloroquinoline-2-carbonitrile (CAS No. 1509512-55-3)

6-Bromo-4-chloroquinoline-2-carbonitrile (CAS No. 1509512-55-3) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a quinoline backbone substituted with bromine and chlorine atoms at specific positions, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, characterized by a fused benzene and pyridine ring system, provides a rich scaffold for further functionalization. The presence of both bromine and chlorine atoms at the 6th and 4th positions, respectively, enhances its reactivity, making it an attractive building block for the development of novel therapeutic agents. These substituents facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups at other positions on the quinoline core.

In recent years, 6-Bromo-4-chloroquinoline-2-carbonitrile has been extensively studied for its potential applications in the synthesis of antimalarial, anticancer, and antimicrobial agents. The quinoline scaffold is well-known for its pharmacological properties, with several quinoline derivatives having been successfully marketed as drugs. The bromo and chloro substituents in this compound further enhance its pharmacological activity by influencing electronic and steric properties, which are critical for binding to biological targets.

One of the most compelling aspects of 6-Bromo-4-chloroquinoline-2-carbonitrile is its role in the development of next-generation antimalarial drugs. Malaria remains a significant global health challenge, and the emergence of drug-resistant strains has necessitated the discovery of new therapeutic strategies. Quinoline derivatives have a long history of use in antimalarial treatments, and recent studies have highlighted the potential of modified quinolines as effective alternatives to existing drugs. The bromine and chlorine substituents in this compound contribute to its ability to interact with parasitic enzymes, thereby inhibiting their function and reducing malaria infection.

Moreover, 6-Bromo-4-chloroquinoline-2-carbonitrile has shown promise in the field of oncology. Cancer researchers have identified quinoline derivatives as potent inhibitors of various kinases and other enzymes involved in tumor growth and progression. The structural features of this compound allow it to selectively target cancer cells while minimizing toxicity to healthy tissues. Preclinical studies have demonstrated its efficacy in inhibiting the growth of several types of cancer cells, making it a promising candidate for further development into an anticancer drug.

The compound's versatility also extends to antimicrobial applications. Antibiotic resistance is a growing concern worldwide, and there is an urgent need for new antibiotics to combat resistant bacterial strains. Quinoline derivatives have demonstrated broad-spectrum antimicrobial activity, and modifications such as bromination and chlorination can enhance their efficacy against various pathogens. Research has shown that 6-Bromo-4-chloroquinoline-2-carbonitrile exhibits potent activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi.

The synthesis of 6-Bromo-4-chloroquinoline-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-formed quinoline derivatives followed by cyanation to introduce the nitrile group at the 2-position. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, making this compound more accessible for research and development purposes.

In conclusion, 6-Bromo-4-chloroquinoline-2-carbonitrile (CAS No. 1509512-55-3) is a highly valuable intermediate in pharmaceutical chemistry with significant potential in the development of antimalarial, anticancer, and antimicrobial agents. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to discover new therapeutic compounds. As research continues to uncover new applications for this versatile compound, its importance in drug discovery is likely to grow even further.